Cas no 56347-19-4 (2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid)
56347-19-4 structure
Product Name:2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid
CAS No:56347-19-4
MF:C9H10N4O2S
MW:238.266299724579
CID:335744
PubChem ID:714428
Update Time:2025-04-19
2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]-
- 2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetic acid
- 2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid
- EU-0096782
- SR-01000582277-1
- SCHEMBL15707894
- KWDFOBJTWSSECN-UHFFFAOYSA-N
- CBKinase1_011964
- F1739-0025
- CBKinase1_024364
- 2-((5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio)acetic acid
- DTXSID30351936
- AKOS001347757
- 2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid
- SR-01000582277
- Z55903601
- 56347-19-4
-
- Inchi: 1S/C9H10N4O2S/c1-5-3-6(2)13-8(10-5)11-9(12-13)16-4-7(14)15/h3H,4H2,1-2H3,(H,14,15)
- InChI Key: KWDFOBJTWSSECN-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1N=C2N=C(C)C=C(C)N2N=1
Computed Properties
- Exact Mass: 238.05244675g/mol
- Monoisotopic Mass: 238.05244675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 106Ų
2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1739-0025-2μmol |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 2μmol |
$85.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-5μmol |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 5μmol |
$94.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-10μmol |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 10μmol |
$103.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-20μmol |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 20μmol |
$118.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-1mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 1mg |
$81.0 | 2023-08-21 | |
| Life Chemicals | F1739-0025-2mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 2mg |
$88.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-3mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 3mg |
$94.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-4mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 4mg |
$99.0 | 2023-08-21 | |
| Life Chemicals | F1739-0025-5mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 5mg |
$103.5 | 2023-08-21 | |
| Life Chemicals | F1739-0025-10mg |
2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid |
56347-19-4 | 90%+ | 10mg |
$118.5 | 2023-08-21 |
2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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